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Compound of Interest

Compound Name:

3-(2-

methoxyethyl)azepanehydrochlori

de

CAS No.: 2866353-14-0

Cat. No.: B6607985

Get Quote

Part 1: Core Directive & Mechanism of Action
1.1 The "Mechanism" of a Building Block
Unlike a finished drug with a single biological target, the "mechanism of action" for 3-(2-

methoxyethyl)azepane hydrochloride is defined by its role as a pharmacophore generator. It

functions through three distinct mechanistic pathways when incorporated into bioactive ligands:

Conformational Sampling (The Entropy Mechanism):

Dynamic Flexibility: The 7-membered azepane ring exists in a dynamic equilibrium

between twist-chair and chair conformations. Unlike the rigid piperidine (6-membered) or

pyrrolidine (5-membered) rings, the azepane core allows the attached ligands to sample a

broader conformational space.[2]

Induced Fit: This flexibility enables the molecule to adopt an "induced fit" within a protein

binding pocket, potentially accessing cryptic pockets that rigid analogs cannot.
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The "Methoxy Effect" (Solvation & Binding):

Intramolecular H-Bonding: The ether oxygen on the ethyl side chain can form transient

intramolecular hydrogen bonds with the azepane nitrogen proton (in the free base form) or

with adjacent residues in a protein target.

Solubility Modulation: The methoxyethyl group acts as a polar solubilizing tail, lowering the

LogD of the parent scaffold without introducing a full hydrogen bond donor (HBD), which is

critical for maintaining membrane permeability (CNS penetration).

Cationic Interaction (The Pharmacophore):

Physiological Charge: At physiological pH (7.4), the secondary amine (pKa ~10-11) is

predominantly protonated. This positive charge drives electrostatic interactions (salt

bridges) with conserved aspartate or glutamate residues in GPCRs (e.g., Asp3.32 in

aminergic receptors) or kinases.

1.2 Structural Biology & Pharmacophore Mapping
The 3-substitution pattern creates a chiral center (if not racemic), introducing a vector that

projects the methoxyethyl tail into specific sub-pockets.

Vector Analysis:

N1 (Amine): Primary anchor point (Ionic Interaction).

C3 (Chiral Center): Directs the side chain out of the binding plane.

O (Ether): Secondary anchor point (H-bond Acceptor).

Part 2: Scientific Integrity & Logic (Experimental
Protocols)
2.1 Synthesis & Handling Protocols

Storage: The hydrochloride salt is hygroscopic. Store at -20°C under argon.

Solubility: Highly soluble in water, methanol, and DMSO. Sparingly soluble in non-polar

solvents (DCM, Hexane) unless converted to the free base.
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Protocol A: Free Base Liberation (for Nucleophilic Coupling)

Objective: Convert the stable HCl salt into the reactive nucleophilic amine for coupling

reactions (e.g., SNAr, Amide Coupling).

Reagents: 3-(2-methoxyethyl)azepane HCl, DCM, 1N NaOH or K2CO3.

Workflow:

Dissolve 1.0 eq of the HCl salt in minimal water.

Add DCM (10 volumes) and cool to 0°C.

Slowly add 1N NaOH until pH > 12.

Extract the organic layer. Wash with brine.

Dry over Na2SO4 and concentrate in vacuo (Note: The free base is an oil and may be

volatile; do not apply high vacuum for extended periods).

Protocol B: Reductive Amination (Scaffold Decoration)

Objective: Attach the azepane core to an aldehyde-functionalized core (e.g., a kinase hinge

binder).

Mechanism: Formation of an iminium ion intermediate followed by hydride reduction.

Step-by-Step:

Imine Formation: Combine Aldehyde (1.0 eq) and Azepane Free Base (1.1 eq) in DCE

(Dichloroethane).

Activation: Add Acetic Acid (1-2 eq) to catalyze imine formation. Stir for 1h at RT.

Reduction: Add STAB (Sodium Triacetoxyborohydride, 1.5 eq).

Quench: After 16h, quench with saturated NaHCO3.
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Purification: Isolate via SCX-2 (Strong Cation Exchange) cartridge to remove non-basic

impurities.

2.2 Biological Assay Validation (Off-Target Profiling)
Because azepanes are "privileged structures" in neuroscience, this scaffold may exhibit off-

target activity. Researchers must validate selectivity against:

Sigma-1 Receptor: High affinity is common for secondary amines with lipophilic tails.

hERG Channel: Cationic amphiphiles can block hERG.

Muscarinic Receptors: The 7-membered ring mimics acetylcholine in certain conformations.

Part 3: Visualization & Formatting
3.1 Pharmacophore & Reaction Vector Diagram
The following diagram illustrates the structural vectors and potential binding interactions of the

3-(2-methoxyethyl)azepane scaffold.
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Caption: Pharmacophore mapping of 3-(2-methoxyethyl)azepane, highlighting the three critical

interaction vectors: the cationic amine (ionic anchoring), the ether oxygen (H-bond acceptor),
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and the lipophilic ring (hydrophobic contacts).[3][4]

3.2 Comparative Physicochemical Properties
This table contrasts the azepane scaffold with standard medicinal chemistry rings,

demonstrating why a researcher would choose this specific building block.

Property
Azepane (7-
Membered)

Piperidine (6-
Membered)

Pyrrolidine (5-
Membered)

Impact on
Drug Design

Conformation
Highly Flexible

(Twist-Chair)
Rigid (Chair)

Semi-Rigid

(Envelope)

Induced Fit:

Azepanes fit

"difficult"

pockets.

Lipophilicity

(LogP)
Higher (+CH2) Moderate Lower

Permeability:

Azepanes

penetrate CNS

better.

Basicity (pKa) ~11.0 ~11.0 ~11.3

Solubility: High

aqueous

solubility as salt.

Metabolic

Stability

Moderate (Ring

Oxidation)
High Moderate

Liability: Watch

for CYP450

oxidation at

C2/C7.

Space Filling 3D (Spherical) 2D (Planar/Disc) 2D (Planar)

Escaping

Flatland:

Increases sp3

fraction (Fsp3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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